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Introduction

Dregeoside A1l is a naturally occurring pregnane glycoside isolated from the leaves of
Dregea volubilis, a plant utilized in traditional medicine for various ailments.[1][2] As a member
of the extensive family of pregnane glycosides, Dregeoside A1l is of interest to the scientific
community for its potential, yet largely unexplored, biological activities. This document provides
a comprehensive overview of the known physical and chemical properties of Dregeoside Al1,
alongside a discussion of the biological activities of related compounds from its source
organism.

Physicochemical Properties

Dregeoside A1l is a complex molecule with the chemical formula C55H88022. Its structure
has been elucidated primarily through nuclear magnetic resonance (NMR) spectroscopy.[1]
While detailed spectral data from primary literature is not readily available in public databases,
the fundamental properties are summarized below.
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Property Value Source
Molecular Formula C55H88022 [3]
Molecular Weight 1101.27 g/mol [3]

Physical Description Powder ChemFaces
Source Dregea volubilis leaves [1112]

- Soluble in DMSO, Pyridine,
Solubility ChemFaces
Methanol, Ethanol

Experimental Protocols

Detailed experimental protocols for the biological evaluation of Dregeoside A1l are scarce in
the available scientific literature. However, a general methodology for the isolation and
identification of Dregeoside A1l and other pregnane glycosides from Dregea volubilis can be
outlined as follows.

General Isolation and Structural Elucidation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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